Cas no 88565-86-0 (1-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroquinoline
• CAS No: 88565-86-0
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• MDL: MFCD14631423
• CID: 5235418
• PubChem ID: 14341295
• Update Time: 2025-05-20

1-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroquinoline

• MDL： MFCD14631423
• Inchi： 1S/C12H13N/c1-2-9-13-10-5-7-11-6-3-4-8-12(11)13/h1,3-4,6,8H,5,7,9-10H2
• InChI Key： UJAYWFNXOADEQB-UHFFFAOYSA-N
• SMILES： C(N1CCCC2=CC=CC=C12)C#C

Additional information on 1-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroquinoline

Recent Advances in the Study of 1-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroquinoline (CAS: 88565-86-0)

1-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroquinoline (CAS: 88565-86-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential pharmacological applications. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of neurodegenerative diseases and cancer therapy. This research brief aims to provide an overview of the latest findings related to this compound, highlighting key advancements and future directions.

The synthesis of 1-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroquinoline has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that significantly improves yield and reduces by-products. This advancement is critical for enabling large-scale production and further pharmacological evaluation of the compound.

In terms of biological activity, recent in vitro and in vivo studies have revealed that 1-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroquinoline exhibits promising neuroprotective effects. A 2024 study in ACS Chemical Neuroscience reported that the compound modulates key pathways involved in neuroinflammation and oxidative stress, suggesting potential applications in treating Alzheimer's disease and Parkinson's disease. These findings are supported by animal models showing improved cognitive function and reduced neuronal damage.

Additionally, the compound has shown antitumor properties in preclinical studies. Research published in the European Journal of Medicinal Chemistry in 2023 identified 1-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroquinoline as a potent inhibitor of specific kinase enzymes involved in cancer cell proliferation. These results indicate its potential as a lead compound for developing new anticancer agents, particularly for resistant forms of cancer.

Despite these promising findings, challenges remain in the clinical translation of 1-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroquinoline. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further optimization to enhance its therapeutic index. Ongoing research is exploring structural modifications and formulation strategies to address these limitations.

In conclusion, 1-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroquinoline (CAS: 88565-86-0) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis and biological evaluation underscore its relevance in addressing unmet medical needs. Future research should focus on optimizing its pharmacological properties and advancing it through clinical trials to fully realize its therapeutic potential.